Cas no 2408969-83-3 (7-Tert-butyl-1-azaspiro[3.5]nonane)
7-Tert-butyl-1-azaspiro[3.5]nonane Chemical and Physical Properties
Names and Identifiers
-
- 2408969-83-3
- EN300-7537591
- AKOS015144551
- 7-tert-butyl-1-azaspiro[3.5]nonane
- EN300-1297119
- (4s,7s)-7-tert-butyl-1-azaspiro[3.5]nonane
- 1496988-69-2
- 7-Tert-butyl-1-azaspiro[3.5]nonane
-
- Inchi: 1S/C12H23N/c1-11(2,3)10-4-6-12(7-5-10)8-9-13-12/h10,13H,4-9H2,1-3H3
- InChI Key: OJMDVQXMYKSOJT-UHFFFAOYSA-N
- SMILES: N1CCC21CCC(C(C)(C)C)CC2
Computed Properties
- Exact Mass: 181.183049738g/mol
- Monoisotopic Mass: 181.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 12Ų
7-Tert-butyl-1-azaspiro[3.5]nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7537591-0.05g |
rac-(4s,7s)-7-tert-butyl-1-azaspiro[3.5]nonane |
2408969-83-3 | 95.0% | 0.05g |
$315.0 | 2025-03-10 | |
| Enamine | EN300-7537591-0.1g |
rac-(4s,7s)-7-tert-butyl-1-azaspiro[3.5]nonane |
2408969-83-3 | 95.0% | 0.1g |
$470.0 | 2025-03-10 | |
| Enamine | EN300-7537591-0.25g |
rac-(4s,7s)-7-tert-butyl-1-azaspiro[3.5]nonane |
2408969-83-3 | 95.0% | 0.25g |
$672.0 | 2025-03-10 | |
| Enamine | EN300-7537591-0.5g |
rac-(4s,7s)-7-tert-butyl-1-azaspiro[3.5]nonane |
2408969-83-3 | 95.0% | 0.5g |
$1058.0 | 2025-03-10 | |
| Enamine | EN300-7537591-1.0g |
rac-(4s,7s)-7-tert-butyl-1-azaspiro[3.5]nonane |
2408969-83-3 | 95.0% | 1.0g |
$1357.0 | 2025-03-10 | |
| Enamine | EN300-7537591-2.5g |
rac-(4s,7s)-7-tert-butyl-1-azaspiro[3.5]nonane |
2408969-83-3 | 95.0% | 2.5g |
$2660.0 | 2025-03-10 | |
| Enamine | EN300-7537591-5.0g |
rac-(4s,7s)-7-tert-butyl-1-azaspiro[3.5]nonane |
2408969-83-3 | 95.0% | 5.0g |
$3935.0 | 2025-03-10 | |
| Enamine | EN300-7537591-10.0g |
rac-(4s,7s)-7-tert-butyl-1-azaspiro[3.5]nonane |
2408969-83-3 | 95.0% | 10.0g |
$5837.0 | 2025-03-10 | |
| 1PlusChem | 1P028SF8-50mg |
(4s,7s)-7-tert-butyl-1-azaspiro[3.5]nonane |
2408969-83-3 | 95% | 50mg |
$452.00 | 2024-05-22 | |
| 1PlusChem | 1P028SF8-100mg |
(4s,7s)-7-tert-butyl-1-azaspiro[3.5]nonane |
2408969-83-3 | 95% | 100mg |
$643.00 | 2024-05-22 |
7-Tert-butyl-1-azaspiro[3.5]nonane Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 7-Tert-butyl-1-azaspiro[3.5]nonane
Comprehensive Overview of 7-Tert-butyl-1-azaspiro[3.5]nonane (CAS No. 2408969-83-3): Properties, Applications, and Industry Insights
The chemical compound 7-Tert-butyl-1-azaspiro[3.5]nonane (CAS No. 2408969-83-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This spirocyclic amine derivative, characterized by its tert-butyl substitution and azaspiro framework, offers a versatile scaffold for synthetic chemists and researchers exploring novel bioactive molecules. Its molecular formula, C12H23N, and distinct spiro[3.5]nonane backbone make it a valuable intermediate in organic synthesis.
In the context of modern drug discovery, 7-Tert-butyl-1-azaspiro[3.5]nonane is increasingly studied for its potential role in modulating central nervous system (CNS) targets. The spirocyclic structure is known to enhance metabolic stability and bioavailability, addressing key challenges in neurotherapeutic development. Recent publications highlight its utility in designing G protein-coupled receptor (GPCR) ligands, a hot topic in AI-driven drug discovery platforms. Researchers are also investigating its applicability in catalysis and asymmetric synthesis, aligning with the growing demand for sustainable and efficient synthetic methodologies.
The synthesis of 7-Tert-butyl-1-azaspiro[3.5]nonane typically involves multistep organic reactions, including cyclization and tert-butyl group introduction strategies. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been explored to optimize yield and purity, reflecting industry trends toward green chemistry and process intensification. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity, a critical step for regulatory compliance in pharmaceutical intermediates.
From a commercial perspective, the demand for 7-Tert-butyl-1-azaspiro[3.5]nonane is rising in parallel with innovations in small-molecule therapeutics and crop protection chemicals. Suppliers emphasize its storage under inert conditions to preserve stability, while QSAR (Quantitative Structure-Activity Relationship) studies explore its ADME (Absorption, Distribution, Metabolism, Excretion) properties. Notably, its lipophilicity (logP) and hydrogen-bonding capacity make it a candidate for blood-brain barrier penetration, a recurring theme in neurodegenerative disease research.
Emerging applications of CAS No. 2408969-83-3 extend to functional materials, where its rigid spirocyclic core contributes to molecular rigidity in polymer additives or liquid crystal formulations. Patent analyses reveal its inclusion in high-performance coatings and electronic materials, capitalizing on its thermal stability. These developments resonate with the broader Industry 4.0 movement, where specialty chemicals enable advanced manufacturing technologies.
For researchers sourcing 7-Tert-butyl-1-azaspiro[3.5]nonane, key considerations include supplier reliability, batch-to-batch consistency, and regulatory documentation (e.g., Certificate of Analysis). Online databases and chemical marketplaces frequently index this compound under categories like building blocks or heterocyclic compounds, reflecting its interdisciplinary relevance. As computational chemistry tools like molecular docking accelerate compound screening, the role of such spirocyclic amines in virtual compound libraries is expanding.
In summary, 7-Tert-butyl-1-azaspiro[3.5]nonane (CAS No. 2408969-83-3) exemplifies the convergence of structural innovation and applied chemistry. Its adaptability across life sciences and material engineering positions it as a compound of enduring interest, particularly in an era prioritizing molecular diversity and sustainable synthesis. Future research may further elucidate its mechanistic roles and industrial scalability, solidifying its place in the specialty chemicals landscape.
2408969-83-3 (7-Tert-butyl-1-azaspiro[3.5]nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)